Cas no 170377-76-1 (1-(1-adamantyl)-N-methyl-ethanamine)

• Product Name: 1-(1-adamantyl)-N-methyl-ethanamine
• CAS No: 170377-76-1
• MF: C₁₃H₂₃N
• MW: 193.32842373848
• CID: 6316288
• PubChem ID: 3010139
• Update Time: 2025-05-26

1-(1-adamantyl)-N-methyl-ethanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13585818
• [1-(ADAMANTAN-1-YL)ETHYL](METHYL)AMINE
• AKOS017282172
• AKOS000133346
• 1-(1-adamantyl)-N-methyl-ethanamine
• (1-Adamantan-1-yl-ethyl)-methyl-amine
• 170377-76-1
• EN300-6729895

• Inchi： 1S/C13H23N/c1-9(14-2)13-6-10-3-11(7-13)5-12(4-10)8-13/h9-12,14H,3-8H2,1-2H3
• InChI Key： YTBGOGYBXOBGEC-UHFFFAOYSA-N
• SMILES： N(C)C(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 193.183049738g/mol
• Monoisotopic Mass: 193.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-(1-adamantyl)-N-methyl-ethanamine

Introduction to 1-(1-adamantyl)-N-methyl-ethanamine (CAS No. 170377-76-1)

1-(1-adamantyl)-N-methyl-ethanamine, identified by its Chemical Abstracts Service (CAS) number 170377-76-1, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique adamantyl group and N-methyl substitution, exhibits distinct chemical and biological properties that make it a valuable scaffold for the development of novel therapeutic agents.

The adamantyl moiety, a tricyclic hydrocarbon structure resembling diamond, is renowned for its remarkable stability, lipophilicity, and resistance to metabolic degradation. These attributes contribute to the prolonged half-life and enhanced bioavailability of molecules incorporating this group. In the context of 1-(1-adamantyl)-N-methyl-ethanamine, the adamantyl ring provides a rigid framework that can improve the binding affinity and selectivity of drug candidates targeting various biological receptors.

Recent advancements in drug discovery have highlighted the utility of 1-(1-adamantyl)-N-methyl-ethanamine as a key intermediate in synthesizing small-molecule inhibitors. Its structural features make it particularly suitable for designing compounds that interact with proteins involved in critical cellular pathways. For instance, studies have demonstrated its potential in modulating enzymes associated with inflammation and neurodegenerative diseases, where precise molecular interactions are essential for therapeutic efficacy.

The N-methyl substituent in 1-(1-adamantyl)-N-methyl-ethanamine further enhances its pharmacological profile by influencing both its solubility and reactivity. This modification allows for greater flexibility in chemical derivatization, enabling researchers to fine-tune the compound's properties for specific applications. The combination of the adamantyl group and N-methyl moiety creates a versatile platform for exploring new pharmacological targets.

In the realm of medicinal chemistry, the synthesis of 1-(1-adamantyl)-N-methyl-ethanamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques ensure that the final product meets the stringent standards required for preclinical and clinical studies.

Current research endeavors are focusing on leveraging 1-(1-adamantyl)-N-methyl-ethanamine to develop novel therapeutics for challenging medical conditions. Preliminary studies suggest its potential in addressing disorders characterized by protein misfolding and aggregation, such as Alzheimer's disease and Parkinson's disease. The stability provided by the adamantyl group allows the compound to interact with misfolded proteins without being easily degraded, offering a promising strategy for intervention.

Moreover, the lipophilic nature of 1-(1-adamantyl)-N-methyl-ethanamine enhances its ability to penetrate biological membranes, making it an attractive candidate for topical and systemic drug delivery systems. Researchers are exploring nanotechnology-based approaches to optimize its delivery profiles, ensuring targeted action at disease sites while minimizing side effects.

The compound's structural motif has also inspired investigations into its role as a chiral ligand in catalytic systems. By incorporating 1-(1-adamantyl)-N-methyl-ethanamine into asymmetric catalysis protocols, scientists aim to develop highly enantioselective reactions that are crucial for producing optically active pharmaceuticals. Such advancements could significantly reduce production costs and improve the accessibility of life-saving medications.

From a regulatory perspective, 1-(1-adamantyl)-N-methyl-ethanamine (CAS No. 170377-76-1) must undergo rigorous evaluation to establish its safety and efficacy before clinical translation. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential to bridge the gap between laboratory discoveries and therapeutic applications. The compound's unique properties offer a glimpse into the future of drug design, where structural innovation drives breakthroughs in human health.

In conclusion, 1-(1-adamantyl)-N-methyl-ethanamine represents a fascinating example of how structural complexity can be harnessed to develop innovative solutions in medicine. Its combination of stability, lipophilicity, and modularity makes it a cornerstone in modern drug discovery. As research progresses, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.